N-cyclohexyl-3-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)pyridin-2-amine

• IUPAC Name: N-cyclohexyl-3-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-amine
• InChI: InChI=1S/C20H22N4O/c1-14-7-5-8-15(13-14)18-23-20(25-24-18)17-11-6-12-21-19(17)22-16-9-3-2-4-10-16/h5-8,11-13,16H,2-4,9-10H2,1H3,(H,21,22)
• InChI Key: VEZDXQOBINBCTE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NOC(=N2)C3=C(N=CC=C3)NC4CCCCC4
• Molecular Formula: C20H22N4O
• Molecular Weight: 334.4 g/mol

Description

N-cyclohexyl-3-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)pyridin-2-amine is a chemical compound that has been the focus of scientific research due to its potential use in pharmaceuticals and other applications.

Mechanism of Action

The mechanism of action of N-cyclohexyl-3-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)pyridin-2-amine is not fully understood. However, it is believed to work by inhibiting certain enzymes and signaling pathways that are involved in inflammation and cancer growth. It may also have an effect on the nervous system by modulating the activity of certain neurotransmitters.
Biochemical and Physiological Effects:
Studies have shown that N-cyclohexyl-3-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)pyridin-2-amine has various biochemical and physiological effects. It has been found to reduce inflammation and tumor growth in animal models. It has also been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using N-cyclohexyl-3-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)pyridin-2-amine in lab experiments is its potential for use in the development of new drugs for the treatment of various diseases. However, one limitation is that more research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are many future directions for the study of N-cyclohexyl-3-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)pyridin-2-amine. One direction is to further investigate its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to explore its potential use in the treatment of other diseases such as cancer and inflammatory disorders. Additionally, more research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of N-cyclohexyl-3-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)pyridin-2-amine involves a series of chemical reactions. One method involves the reaction of 3-(m-tolyl)-1,2,4-oxadiazole-5-carboxylic acid with cyclohexylamine, followed by the reaction of the resulting product with 2-bromopyridine. The final product is obtained by reduction of the resulting intermediate with sodium borohydride.

Scientific Research Applications

N-cyclohexyl-3-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)pyridin-2-amine has been studied for its potential use in the treatment of various diseases and conditions. It has been found to have anti-inflammatory, anti-tumor, and anti-cancer properties. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.